Cas no 946340-67-6 (N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide)

• Product Name: N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide
• CAS No: 946340-67-6
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 6144314
• PubChem ID: 16905651
• Update Time: 2025-07-17

N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide
• AKOS024642088
• N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)cyclopropanecarboxamide
• 946340-67-6
• N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]cyclopropanecarboxamide
• F2342-0002
• N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}cyclopropanecarboxamide

• Inchi： 1S/C14H15N3O2S/c18-13-6-5-11(12-2-1-9-20-12)16-17(13)8-7-15-14(19)10-3-4-10/h1-2,5-6,9-10H,3-4,7-8H2,(H,15,19)
• InChI Key： FOWOWILJMQCFMY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(N(CCNC(C2CC2)=O)N=1)=O

Computed Properties

• Exact Mass: 289.08849790g/mol
• Monoisotopic Mass: 289.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90Ų

Additional information on N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide

Comprehensive Overview of N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide (CAS No. 946340-67-6)

N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide (CAS No. 946340-67-6) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The molecule combines a thiophene ring, a dihydropyridazine core, and a cyclopropanecarboxamide moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a modulator of enzymatic activity and its potential in targeting inflammatory pathways, which aligns with current trends in precision medicine and personalized therapeutics.

The compound's CAS No. 946340-67-6 is frequently searched in academic databases and patent repositories, reflecting its relevance in cutting-edge research. Its pyridazine-thiophene hybrid structure is a subject of interest for chemists exploring small-molecule inhibitors and kinase-targeted therapies. Recent studies suggest that derivatives of this scaffold may exhibit selectivity toward specific protein targets, a hot topic in oncology and autoimmune disease research. This aligns with the growing demand for low-toxicity, high-specificity drug candidates—a key focus in modern pharmacotherapy.

From a synthetic chemistry perspective, the cyclopropanecarboxamide group in N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide offers steric constraints that can enhance binding affinity, a feature widely discussed in structure-activity relationship (SAR) studies. Computational modeling and AI-driven drug design platforms have identified this compound as a viable template for optimizing pharmacokinetic properties, such as metabolic stability and membrane permeability. These aspects are critical for addressing challenges like blood-brain barrier penetration—a recurring theme in neurodegenerative disease research.

In the context of green chemistry, the synthesis of CAS No. 946340-67-6 has been explored using catalytic methods to minimize waste, reflecting industry shifts toward sustainable practices. Additionally, its thiophene-containing backbone is being investigated for applications in material science, particularly in organic electronics, where conjugated systems are prized for their optoelectronic properties. This dual applicability in life sciences and advanced materials underscores the compound's versatility.

As regulatory agencies emphasize translational research, the preclinical data on N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide are being scrutinized for potential clinical advancement. Its mechanism of action, possibly involving allosteric modulation or protein-protein interaction inhibition, positions it as a candidate for next-generation therapeutics. The compound's nomenclature and CAS registry number are often queried alongside terms like "drug repurposing" and "fragment-based drug design," highlighting its interdisciplinary appeal.

In summary, N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide represents a convergence of medicinal chemistry, computational biology, and sustainable synthesis. Its structural complexity and functional diversity make it a compelling subject for ongoing research, with implications spanning from targeted therapy development to smart material engineering. As scientific inquiries evolve, this compound is poised to remain a focal point in innovative applications across multiple disciplines.